Cas no 1225845-57-7 (1-Amino-3-(2-chlorophenyl)propan-2-ol)

• Product Name: 1-Amino-3-(2-chlorophenyl)propan-2-ol
• CAS No: 1225845-57-7
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD16302511
• CID: 5216239
• PubChem ID: 64983174
• Update Time: 2025-06-08

1-Amino-3-(2-chlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2-chlorophenyl)propan-2-ol
• Benzeneethanol, α-(aminomethyl)-2-chloro-
• 1-Amino-3-(2-chlorophenyl)propan-2-ol

• MDL： MFCD16302511
• Inchi： 1S/C9H12ClNO/c10-9-4-2-1-3-7(9)5-8(12)6-11/h1-4,8,12H,5-6,11H2
• InChI Key： XFMKFWADCNAGNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(CN)O

Computed Properties

• Exact Mass: 185.061
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-Amino-3-(2-chlorophenyl)propan-2-ol

1-Amino-3-(2-chlorophenyl)propan-2-ol (CAS No. 1225845-57-7)

The compound 1-Amino-3-(2-chlorophenyl)propan-2-ol (CAS No. 1225845-57-7) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structure, featuring an amino group (-NH₂), a hydroxyl group (-OH), and a chlorophenyl substituent, makes it a valuable intermediate in organic synthesis. Recent advancements in synthetic chemistry have further enhanced its utility, particularly in the development of bioactive compounds and advanced materials.

Structural Insights and Physical Properties

1-Amino-3-(2-chlorophenyl)propan-2-ol exhibits a complex molecular architecture that influences its physical and chemical properties. The presence of the amino group introduces basicity, while the hydroxyl group imparts hydrophilic characteristics. The chlorophenyl substituent adds aromatic stability and potential for further functionalization. These features make the compound suitable for reactions such as nucleophilic substitutions, reductions, and oxidations, which are critical in organic synthesis.

Recent studies have focused on optimizing the synthesis of 1-Amino-3-(2-chlorophenyl)propan-2-ol to improve yield and reduce environmental impact. For instance, researchers have explored catalytic hydrogenation methods and green chemistry approaches to minimize waste and energy consumption during production.

Applications in Pharmaceutical Research

In the pharmaceutical industry, 1-Amino-3-(2-chlorophenyl)propan-2-ol serves as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to act as both a nucleophile and an electrophile makes it ideal for constructing complex molecular frameworks. For example, it has been used in the development of anti-inflammatory agents, where its amino group plays a crucial role in modulating biological activity.

Recent research highlights its role in drug design targeting specific diseases such as cancer and neurodegenerative disorders. By incorporating this compound into drug candidates, scientists aim to enhance selectivity and reduce adverse effects, paving the way for more effective treatments.

Role in Agrochemical Development

Beyond pharmaceuticals, 1-Amino-3-(2-chlorophenyl)propan-2-ol finds application in agrochemicals, particularly in the synthesis of pesticides and herbicides. Its structural versatility allows for the creation of compounds with improved efficacy against pests and weeds while maintaining environmental safety.

Emerging studies emphasize the importance of sustainable practices in agrochemical production. By utilizing 1-Amino-3-(2-chlorophenyl)propan-2 ol, researchers can develop eco-friendly alternatives to traditional chemicals, addressing global concerns over agricultural sustainability.

Materials Science Innovations

In materials science, 1-Amino-3-(2-chlorophenyl)propan ̄ ol has been employed as a building block for advanced materials such as polymers and nanoparticles. Its functional groups enable strong intermolecular interactions, which are essential for creating high-performance materials with tailored properties.

Recent breakthroughs include its use in synthesizing biodegradable polymers for packaging applications. These materials not only offer excellent mechanical properties but also contribute to reducing plastic waste, aligning with global efforts toward environmental conservation.

Conclusion

With its unique structure and diverse applications, 1-Amino ̄(3-(chlorophenyl)) propan ̄ ol (CAS No. 1225845 ̄7) stands as a pivotal compound in modern organic chemistry. Ongoing research continues to unlock new potentials for this molecule across various industries, ensuring its relevance in addressing contemporary challenges in science and technology.